5-((4-azidophenacyl)thio)cytidine-5/'-triphosphate
5-((4-azidophenacyl)thio)cytidine-5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
149891-83-8
VCID:
VC0136365
InChI:
InChI=1S/C17H21N6O15P3S/c18-15-12(42-7-10(24)8-1-3-9(4-2-8)21-22-19)5-23(17(27)20-15)16-14(26)13(25)11(36-16)6-35-40(31,32)38-41(33,34)37-39(28,29)30/h1-5,11,13-14,16,25-26H,6-7H2,(H,31,32)(H,33,34)(H2,18,20,27)(H2,28,29,30)/t11-,13-,14-,16-/m1/s1
SMILES:
C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-]
Molecular Formula:
C17H21N6O15P3S
Molecular Weight:
674.4 g/mol
5-((4-azidophenacyl)thio)cytidine-5/'-triphosphate
CAS No.: 149891-83-8
Main Products
VCID: VC0136365
Molecular Formula: C17H21N6O15P3S
Molecular Weight: 674.4 g/mol
CAS No. | 149891-83-8 |
---|---|
Product Name | 5-((4-azidophenacyl)thio)cytidine-5/'-triphosphate |
Molecular Formula | C17H21N6O15P3S |
Molecular Weight | 674.4 g/mol |
IUPAC Name | [[(2R,3S,4R,5R)-5-[4-amino-5-[2-(4-azidophenyl)-2-oxoethyl]sulfanyl-2-oxopyrimidin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C17H21N6O15P3S/c18-15-12(42-7-10(24)8-1-3-9(4-2-8)21-22-19)5-23(17(27)20-15)16-14(26)13(25)11(36-16)6-35-40(31,32)38-41(33,34)37-39(28,29)30/h1-5,11,13-14,16,25-26H,6-7H2,(H,31,32)(H,33,34)(H2,18,20,27)(H2,28,29,30)/t11-,13-,14-,16-/m1/s1 |
Standard InChIKey | GFOKTJKDALJCDV-XKVFNRALSA-N |
Isomeric SMILES | C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-] |
SMILES | C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-] |
Canonical SMILES | C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-] |
Synonyms | 5-((4-azidophenacyl)thio)cytidine-5'-triphosphate 5-APAS-CTP |
PubChem Compound | 192457 |
Last Modified | Nov 11 2021 |
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